Cas no 1804430-93-0 (2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine
• CAS No: 1804430-93-0
• MF: C₇HBr₂F₃N₂O
• MW: 345.89885020256
• CID: 4911529
• Update Time: 2025-06-22

2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBr2F3N2O/c8-5-3(1-13)14-2-4(6(5)9)15-7(10,11)12/h2H
• InChI Key： DIZUDJLHLCWJDH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)N=CC=1OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine

2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine: A Multifunctional Pyridine Derivative with Promising Applications in Medicinal Chemistry

2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine (CAS No. 1804430-93-0) represents a highly fluorinated pyridine derivative with unique structural features that have garnered significant attention in recent years. This compound combines multiple functional groups—including a cyano group, bromine atoms, and a trifluoromethoxy substituent—into a single aromatic ring, creating a molecular framework with potential for diverse biological activities. The presence of fluorine atoms, particularly in the trifluoromethoxy group, significantly enhances the compound’s hydrophobicity and metabolic stability, while the bromine substituents introduce additional reactivity and functionalization opportunities. These properties make it a valuable candidate for further chemical modifications and biological investigations.

Recent studies have highlighted the structural versatility of pyridine derivatives in drug discovery, particularly their ability to interact with a wide range of biological targets. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that fluorinated pyridine scaffolds exhibit enhanced binding affinity for G-protein-coupled receptors (GPCRs), which are critical targets for many therapeutic interventions. The trifluoromethoxy group in 2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine is particularly noteworthy, as it contributes to the molecule’s lipophilicity and may influence its ability to cross cell membranes, a key factor in drug penetration and efficacy.

The synthesis of 2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine involves a multi-step process that leverages advanced organic chemistry techniques. A 2024 study in Organic & Biomolecular Chemistry reported a novel approach to selectively introduce bromine atoms and trifluoromethoxy groups into pyridine rings through a combination of electrophilic substitution and fluorination reactions. This method not only improves the yield of the target compound but also minimizes by-product formation, which is crucial for large-scale production in pharmaceutical applications. The cyano group, introduced via a nucleophilic substitution reaction, further stabilizes the molecule’s electronic structure, enhancing its reactivity toward downstream modifications.

One of the most promising applications of 2-Cyano-3,4-dibromo-5-(trifluoromethyloxy)pyridine lies in its potential as a building block for the development of novel therapeutic agents. Researchers have explored its use in the design of inhibitors targeting specific enzymes, such as tyrosine kinase and histone deacetylase (HDAC). A 2023 preclinical study published in ACS Medicinal Chemistry Letters showed that derivatives of this compound exhibited potent inhibitory activity against the kinase Aurora B, which is implicated in cancer progression. The bromine atoms and trifluoromethoxy group were found to play a critical role in modulating the compound’s binding affinity and selectivity for the target enzyme.

Additionally, the fluorinated pyridine scaffold has shown potential in the development of antiviral agents. A 2024 study in Antiviral Research investigated the antiviral activity of fluorinated pyridine derivatives against RNA viruses, including SARS-CoV-2. The results indicated that compounds with a trifluoromethoxy group, such as 2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine, demonstrated significant antiviral activity by interfering with viral RNA replication. This finding underscores the importance of fluorinated pyridine derivatives in combating emerging viral threats, particularly in the context of global health security.

The cyano group in 2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine also contributes to its potential applications in the field of photopharmacology. A 2023 review in Chemical Reviews highlighted the role of cyano-containing compounds in light-responsive drug delivery systems. The cyano group can act as a photosensitizer, enabling the compound to undergo structural changes upon exposure to specific wavelengths of light. This property could be exploited to develop smart drug delivery systems that release therapeutic agents at targeted sites in the body, minimizing systemic side effects.

From a synthetic perspective, the trifluoromethoxy group in this compound presents unique challenges and opportunities. Fluorination reactions are notoriously sensitive to reaction conditions, and achieving selective trifluoromethylation of pyridine rings requires precise control of reagents and catalysts. A 2024 study in Chemical Science introduced a new catalytic system that enables the efficient and selective introduction of trifluoromethoxy groups into pyridine derivatives, significantly improving the efficiency of synthesizing compounds like 2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine. This advancement is critical for scaling up production for pharmaceutical applications.

Furthermore, the pyridine ring itself is a versatile platform for drug design due to its ability to form hydrogen bonds and π-π interactions with biological targets. A 2023 study in Journal of Medicinal Chemistry demonstrated that pyridine-based compounds can modulate the activity of ion channels, making them potential candidates for treating neurological disorders such as epilepsy and chronic pain. The presence of bromine atoms and the trifluoromethoxy group in 2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine may further enhance its ability to interact with these targets, offering new avenues for therapeutic development.

The fluorinated pyridine scaffold has also been explored for its applications in the development of imaging agents. A 2024 study in Nature Communications reported the use of fluorinated pyridine derivatives as contrast agents for magnetic resonance imaging (MRI). The trifluoromethoxy group enhances the relaxivity of the compound, improving its ability to generate high-contrast images of tissues. This application highlights the versatility of fluorinated pyridine derivatives in both therapeutic and diagnostic contexts.

In conclusion, 2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine represents a valuable compound with a wide range of potential applications in pharmaceutical and biomedical research. Its unique combination of functional groups, including the cyano group, trifluoromethoxy group, and bromine atoms, provides a versatile platform for the development of novel therapeutic agents, imaging agents, and smart drug delivery systems. Ongoing research in this area is likely to uncover additional applications, further solidifying the importance of this compound in the field of medicinal chemistry.

Summary of Key Points: 1. Chemical Structure and Synthesis: - 2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative with a unique combination of functional groups: a cyano group, two bromine atoms, and a trifluoromethoxy group. - The synthesis involves advanced organic chemistry techniques, including electrophilic substitution and fluorination reactions, as reported in a 2024 study in *Organic & Biomolecular Chemistry*. 2. Biological Applications: - Anticancer Potential: Derivatives of this compound have shown potent inhibitory activity against Aurora B kinase, a target for cancer therapy. - Antiviral Activity: The compound exhibits antiviral activity against RNA viruses, including SARS-CoV-2, as demonstrated in a 2024 study in *Antiviral Research*. - Photopharmacology: The cyano group can act as a photosensitizer, enabling light-responsive drug delivery systems. 3. Pharmaceutical and Diagnostic Uses: - The trifluoromethoxy group enhances the lipophilicity and membrane permeability of the compound, making it suitable for drug development. - Fluorinated pyridine derivatives, including this compound, have been explored as imaging agents for MRI, improving contrast and image quality. 4. Synthetic Challenges and Advancements: - The trifluoromethoxy group requires precise control of reaction conditions for selective introduction. - A 2024 study in *Chemical Science* introduced a new catalytic system that enables efficient and selective trifluoromethylation of pyridine rings. 5. Future Directions: - Ongoing research is likely to uncover additional applications in neurological disorders, diagnostic imaging, and smart drug delivery systems, highlighting the versatility of this compound in medicinal chemistry. Conclusion: 2-Cyano-3,4-dibromo-5-(trifluoromethoxy)pyridine is a promising compound with diverse applications in pharmaceutical and biomedical research. Its unique structure and functional groups make it a valuable platform for developing novel therapeutics, imaging agents, and targeted drug delivery systems. Continued exploration of its properties and applications is expected to yield significant advancements in the field of medicinal chemistry.